Cas no 201612-49-9 (CHLORAL HYDRATE (TRICHLOROMethyl-13C))

CHLORAL HYDRATE (TRICHLOROMethyl-13C) structure
201612-49-9 structure
Product Name:CHLORAL HYDRATE (TRICHLOROMethyl-13C)
CAS No:201612-49-9
MF:C2H3Cl3O2
MW:166.3957
CID:4764870
Update Time:2021-12-23

CHLORAL HYDRATE (TRICHLOROMethyl-13C) Chemical and Physical Properties

Names and Identifiers

    • AT25918
    • CID 162341995
    • CHLORAL HYDRATE (TRICHLOROMethyl-13C)
    • Inchi: 1S/C2H3Cl3O2/c3-2(4,5)1(6)7/h1,6-7H/i2+1
    • InChI Key: RNFNDJAIBTYOQL-VQEHIDDOSA-N
    • SMILES: Cl[13C](C(O)O)(Cl)Cl

Computed Properties

  • Exact Mass: 164.923217 g/mol
  • Monoisotopic Mass: 164.923217 g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 166.39
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